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Compound of Interest

Compound Name: 7-(4-Nitrophenyl)heptanoic acid
CAS No.: 66147-99-7
Cat. No.: B3330076
Get Quote
. J

Executive Summary & Chemical Identity

7-(4-Nitrophenyl)heptanoic acid (CAS: 66147-99-7) is a functionalized fatty acid derivative
characterized by a seven-carbon aliphatic chain terminating in a carboxylic acid at one end and
a para-substituted nitrophenyl group at the other.[1] This bifunctional molecule serves as a
critical intermediate in the synthesis of histone deacetylase (HDAC) inhibitors and as a
lipophilic linker in proteolysis-targeting chimeras (PROTACS).

Its structural uniqueness lies in the balance between the lipophilic heptamethylene tether and
the electron-withdrawing nitro group, which acts as a masked aniline precursor.

Physicochemical Profile
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Property Value | Description SourcelPrediction
CAS Number 66147-99-7 MolCore [1]

Molecular Formula C13H17NOa4 Calculated

Molecular Weight 251.28 g/mol Calculated

IUPAC Name ;(;-Nitrophenyl)heptanoic IUPAC

LogP (Predicted) ~3.2-35 Lipophilic (XLogP3)
pKa (Acid) ~4.75 Typical Carboxylic Acid
H-Bond Donors/Acceptors 1/4 Structural Analysis
Appearance Pale yellow to off-white solid Analogous Nitro-acids

Structural Analysis & Electronic Properties

The molecule consists of three distinct domains, each governing its reactivity and biological
interaction:

o The Head Group (Carboxylic Acid): Provides water solubility (at high pH) and serves as the
attachment point for amide coupling reactions.

e The Linker (Heptamethylene Chain): A flexible C7 hydrophobic spacer. Its length (approx. 9-
10 A) is critical for spanning the hydrophobic channel of enzymes like HDACSs.

e The Tail Group (4-Nitrophenyl):

o Electronic Effect: The nitro group (-NOz2) is a strong electron-withdrawing group (EWG),
deactivating the phenyl ring toward electrophilic aromatic substitution.

o Synthetic Utility: It serves as a "masked" amine. Reduction yields 7-(4-
aminophenyl)heptanoic acid, a key pharmacophore.

Graphviz: Structural Connectivity & Pharmacophore
Map
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Caption: Functional decomposition of 7-(4-Nitrophenyl)heptanoic acid showing the electronic
and steric zones.

Synthesis Protocols

Two primary routes exist for synthesizing this compound.[2][3][4][5][6] Method A is the classical
industrial route (cost-effective but lower regioselectivity), while Method B is the precision route
(higher cost, perfect regiocontrol).

Method A: Classical Nitration (Industrial Route)

This method involves the direct nitration of 7-phenylheptanoic acid.
e Precursor: 7-Phenylheptanoic acid (CAS 40228-90-8).

o Challenge: Controlling the ortho/para ratio. The long alkyl chain sterically favors the para
position (~60-70%), but ortho isomers must be removed.

Protocol:

» Dissolution: Dissolve 7-phenylheptanoic acid (1.0 eq) in concentrated H2SOa4 at 0°C.
 Nitration: Dropwise addition of fuming HNOs (1.1 eq) maintaining temp < 5°C.

e Quenching: Pour onto crushed ice.

 Purification: Recrystallization from Ethanol/Water. The para-isomer is less soluble and
crystallizes first.
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Method B: Precision Cross-Coupling (Heck Reaction)

This route guarantees the para-substitution pattern by building the molecule from pre-
functionalized blocks.

e Precursors: 1-lodo-4-nitrobenzene + 6-Heptenoic acid.
e Catalyst: Pd(OAc)2 / PPhs.
Protocol:

e Coupling: Combine 1-iodo-4-nitrobenzene (1.0 eq), 6-heptenoic acid (1.2 eq), Pd(OAc)2 (5
mol%), and EtsN (2.0 eq) in DMF. Heat to 80°C for 12h.

 Intermediate: Isolates (E)-7-(4-nitrophenyl)hept-6-enoic acid.
o Selective Reduction: Hydrogenation of the alkene without reducing the nitro group.

o Reagent: Diimide (generated in situ from hydrazine/H202) or Wilkinson's Catalyst
(RhCI(PPhs)3) under Hz. Note: Standard Pd/C + Hz will reduce the nitro group to an amine.

Graphviz: Synthetic Pathways Comparison
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Caption: Comparison of Classical Nitration (Method A) vs. Precision Heck Coupling (Method B).

Analytical Characterization

To validate the structure, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)[9]

e 'H NMR (400 MHz, CDCIs):
o 9 8.15 (d, J=8.5 Hz, 2H): Protons ortho to Nitro group (Deshielded).
o & 7.35(d, J=8.5 Hz, 2H): Protons meta to Nitro group.

o & 2.75 (t, 2H): Benzylic -CHz- (Ar-CHz-).
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o 0 2.35 (t, 2H): a-Carbon to Acid (-CH2-COOH).
o 6 1.65 (m, 4H): B-Carbons.

o 9 1.38 (m, 4H): Bulk methylene chain.

e 13C NMR:
o Carbonyl: ~180 ppm.
o Aromatic C-NOz2: ~146 ppm.

o Aromatic C-Alkyl: ~150 ppm.

Mass Spectrometry (MS)

« lonization: ESI (Negative Mode) is preferred for carboxylic acids.
e Molecular lon: [M-H]~ = 250.27 m/z.
e Fragment: Loss of CO2 (M-44) often observed.

Applications in Drug Development[6]

e HDAC Inhibitor Precursor: The 7-carbon chain is the optimal length for zinc-binding groups to
reach the catalytic site of Histone Deacetylases. This molecule is reduced to the aniline,
which is then coupled to form benzamides (Class | HDAC selective).

e PROTAC Linkers: The lipophilic chain serves as a "spacer” in Proteolysis Targeting
Chimeras, connecting an E3 ligase ligand to a target protein ligand.

e Hapten Synthesis: Used in immunology to conjugate nitro-aromatics to carrier proteins
(BSA/KLH) to generate antibodies against specific drug metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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